molecular formula C25H40O4 B8506421 2-(Hexadecanoyloxy)ethyl benzoate CAS No. 59863-42-2

2-(Hexadecanoyloxy)ethyl benzoate

Cat. No.: B8506421
CAS No.: 59863-42-2
M. Wt: 404.6 g/mol
InChI Key: OXSLLDMWCXFPBN-UHFFFAOYSA-N
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Description

2-(Hexadecanoyloxy)ethyl benzoate is a useful research compound. Its molecular formula is C25H40O4 and its molecular weight is 404.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

59863-42-2

Molecular Formula

C25H40O4

Molecular Weight

404.6 g/mol

IUPAC Name

2-hexadecanoyloxyethyl benzoate

InChI

InChI=1S/C25H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24(26)28-21-22-29-25(27)23-18-15-14-16-19-23/h14-16,18-19H,2-13,17,20-22H2,1H3

InChI Key

OXSLLDMWCXFPBN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCC(=O)OCCOC(=O)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Benzoyloxyethyl palmitate was prepared by the procedure of Example 1 from 16 grams (0.1 mole) of ethylene glycol monobenzoate and 26 gms (0.1 mole) of palmitoyl chloride. The structure of the final product was characterized on the basis of NMR and IR spectral analyses as described in Example 1.
Quantity
16 g
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reactant
Reaction Step One
Quantity
26 g
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reactant
Reaction Step One

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